2-(2,5-Difluorophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid

• IUPAC Name: 2-(2,5-difluorophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C24H19F2NO4/c25-14-9-10-22(26)19(11-14)20(23(28)29)12-27-24(30)31-13-21-17-7-3-1-5-15(17)16-6-2-4-8-18(16)21/h1-11,20-21H,12-13H2,(H,27,30)(H,28,29)
• InChI Key: WSIMGQXSTJOQAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC(C4=C(C=CC(=C4)F)F)C(=O)O
• Molecular Formula: C24H19F2NO4
• Molecular Weight: 423.4 g/mol

Description

Physical And Chemical Properties Analysis

While some general properties such as density and molecular formula are mentioned, detailed physical and chemical properties of this compound are not available.

Scientific Research Applications

Photophysical and Bioimaging Applications

One study explored the linear photophysical characteristics and two-photon absorption (2PA) properties of a water-soluble fluorene derivative. This compound, designed for bioimaging, showed high fluorescence quantum yield and strong aggregation in water, making it suitable for integrin imaging in biological systems. Such compounds, thanks to their photophysical properties, allow for the visualization of cellular processes and interactions, highlighting their importance in bioimaging research (Morales et al., 2010).

Synthesis and Chemical Applications

Another domain of application includes the synthesis of novel compounds and the exploration of their chemical properties. For example, the development of new reagents for the deoxyfluorination of carboxylic acids to afford various acyl fluorides showcases the versatility of fluoren-9-ylmethoxycarbonyl derivatives in chemical synthesis. This method facilitates the transformation of a wide range of carboxylic acids into their corresponding acyl fluorides under neutral conditions, highlighting the compound's utility in synthetic organic chemistry (Wang et al., 2021).

Solar Cell Applications

In the field of renewable energy, fluorenyl derivatives have been used to engineer novel organic sensitizers for solar cell applications. These sensitizers, featuring donor, electron-conducting, and anchoring groups, have been synthesized to enhance the efficiency of dye-sensitized solar cells. The research in this area focuses on optimizing the photovoltaic performance and understanding the underlying mechanisms, demonstrating the potential of these compounds in the development of more efficient solar energy harvesting technologies (Hagberg et al., 2008).

Environmental Science Applications

Research has also explored the environmental aspects of fluoroalkyl substances, including derivatives of the compound . Studies on the distribution and impact of these substances in river/estuary systems have highlighted the importance of understanding their environmental fate and behavior. This research is crucial for developing strategies to mitigate the potential environmental impacts of these chemicals (Heydebreck et al., 2015).